Cas no 91345-62-9 (1-(4-Bromobenzyl)piperazine)

• Product Name: 1-(4-Bromobenzyl)piperazine
• CAS No: 91345-62-9
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• MDL: MFCD02177416
• CID: 799635
• PubChem ID: 876494
• Update Time: 2025-06-09

1-(4-Bromobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)piperazine
• Piperazine,1-[(4-bromophenyl)methyl]-
• 1-[(4-Bromophenyl)methyl]piperazine (ACI)
• Piperazine, 1-(p-bromobenzyl)- (7CI)
• 1-(p-Bromobenzyl)piperazine
• CBMicro_035222
• 1-[(4-bromophenyl)methyl]piperazine
• AB00099613-01
• CCG-18344
• AKOS000161547
• 1-(4-Bromobenzyl)piperazine, 97%
• SCHEMBL725147
• MAHWBNAOEVAPJF-UHFFFAOYSA-N
• EN300-110900
• STK386660
• EU-0007961
• BIM-0035466.P001
• AS-44266
• 5862-39-5
• DB-017276
• AK-968/13149943
• 91345-62-9
• DTXSID20919807
• Z281777088
• Cambridge id 5862395
• 1-(4-bromo-benzyl)-piperazine
• MFCD02177416
• Oprea1_363412
• A10367

• MDL： MFCD02177416
• Inchi： 1S/C11H15BrN2/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2
• InChI Key： MAHWBNAOEVAPJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN2CCNCC2)=CC=1

Computed Properties

• Exact Mass: 254.04200
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.356
• Melting Point: 56-62 °C (lit.)
• Boiling Point: 112-116 °C/0.3 mmHg(lit.)
• PSA: 15.27000
• LogP: 2.12100

1-(4-Bromobenzyl)piperazine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 3
• WGK Germany：2
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S45; S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R22; R34; R36/37/38
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Bromobenzyl)piperazine

1-(4-Bromobenzyl)piperazine: A Comprehensive Overview of CAS No. 91345-62-9

1-(4-Bromobenzyl)piperazine, also known by its CAS number 91345-62-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-bromobenzyl group, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(4-Bromobenzyl)piperazine consists of a piperazine moiety, a six-membered ring with two nitrogen atoms, and a 4-bromobenzyl substituent. The bromine atom at the para position of the benzyl group imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

In recent years, 1-(4-Bromobenzyl)piperazine has been extensively studied for its potential pharmacological activities. One of the key areas of interest is its role as a ligand for various receptors, particularly serotonin receptors. Research has shown that compounds derived from 1-(4-Bromobenzyl)piperazine can exhibit potent agonist or antagonist effects on serotonin receptors, which are involved in a wide range of physiological processes, including mood regulation, sleep, and appetite.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the potential of 1-(4-Bromobenzyl)piperazine-based compounds as selective serotonin reuptake inhibitors (SSRIs). The researchers synthesized a series of derivatives and evaluated their binding affinities to serotonin transporters. The results indicated that certain derivatives exhibited high selectivity and potency, suggesting their potential as novel antidepressants with improved therapeutic profiles.

Beyond its applications in central nervous system (CNS) disorders, 1-(4-Bromobenzyl)piperazine has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2021 explored the use of 1-(4-Bromobenzyl)piperazine-derived compounds as antiviral agents. The researchers found that these compounds exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to the inhibition of viral replication through interference with host cell signaling pathways.

The versatility of 1-(4-Bromobenzyl)piperazine extends to its use as an intermediate in the synthesis of more complex molecules. Its brominated benzyl group can be readily functionalized through various chemical reactions, such as Suzuki coupling and nucleophilic substitution, allowing for the creation of diverse structural analogs. This property makes it an essential building block in combinatorial chemistry and high-throughput screening efforts aimed at identifying new lead compounds.

In addition to its pharmacological properties, the physical and chemical characteristics of 1-(4-Bromobenzyl)piperazine have been well-documented. It is typically obtained as a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties facilitate its handling and processing in both laboratory and industrial settings.

The synthesis of 1-(4-Bromobenzyl)piperazine can be achieved through several routes, but one common method involves the reaction of 4-bromobenzaldehyde with piperazine under reductive conditions. This approach yields high purity products with good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

The safety profile of 1-(4-Bromobenzyl)piperazine has been evaluated through various toxicological studies. While it is generally considered safe for laboratory use under proper handling conditions, precautions should be taken to avoid inhalation or skin contact. Long-term exposure studies have not reported any significant adverse effects at relevant concentrations, but further research is ongoing to ensure its safety for broader applications.

In conclusion, 1-(4-Bromobenzyl)piperazine (CAS No. 91345-62-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile biological properties make it an invaluable tool for developing novel therapeutic agents targeting various diseases and conditions. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this important compound.